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Introduction

HTS01037 is a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4), also known as
adipocyte FABP (aP2). FABP4 is a key intracellular lipid chaperone predominantly expressed in
adipocytes and macrophages, where it plays a crucial role in fatty acid trafficking, storage, and
signaling. By binding to the lipid-binding cavity of FABP4, HTS01037 competitively displaces
endogenous fatty acids and disrupts the protein's interaction with key metabolic enzymes,
making it a valuable tool for studying the intricate roles of FABP4 in lipid metabolism and
related inflammatory pathways. This technical guide provides an in-depth overview of
HTS01037, including its mechanism of action, quantitative effects on metabolic processes, and
detailed experimental protocols for its application in research.

Core Mechanism of Action

HTS01037 functions as a competitive inhibitor of FABP4. Its primary mechanism involves
occupying the fatty acid-binding pocket of FABP4, thereby preventing the binding and transport
of endogenous ligands such as long-chain fatty acids.[1] Furthermore, HTS01037 acts as an
antagonist of the protein-protein interaction between FABP4 and Hormone-Sensitive Lipase
(HSL), a critical enzyme in the regulation of lipolysis.[1] This dual action makes HTS01037 a
potent modulator of lipid homeostasis and inflammatory signaling in cells expressing FABP4.
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Quantitative Data Summary

The following tables summarize the key quantitative parameters of HTS01037 and a
structurally related, more potent FABP4 inhibitor, BMS309403, for comparative purposes.

Table 1: Binding Affinity and Selectivity of FABP4 Inhibitors

Compound Target Ki (uM)
HTS01037 FABP4 0.67 +£0.18
HTS01037 FABP3 (Heart) 9.1
HTS01037 FABPS5 (Epithelial) 3.4
BMS309403 FABP4 <0.002
BMS309403 FABP3 (Heart) 0.350
BMS309403 FABPS5 (Epithelial) 0.250

Table 2: In Vitro Efficacy of FABP4 Inhibitors on Lipolysis and Inflammation
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HTS01037 inhibits lipolysis by blocking FABP4.

Experimental Workflow for Assessing HTS01037 Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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